Cas no 57981-99-4 (1,4-Benzenediol,2-chloro-, 1,4-diacetate)

1,4-Benzenediol,2-chloro-, 1,4-diacetate structure
57981-99-4 structure
Product Name:1,4-Benzenediol,2-chloro-, 1,4-diacetate
CAS No:57981-99-4
MF:C10H9ClO4
MW:228.629062414169
CID:373976
PubChem ID:93909
Update Time:2025-04-19

1,4-Benzenediol,2-chloro-, 1,4-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-chloro-, 1,4-diacetate
    • 2-chloro-1,4-phenylene diacetate
    • 1,4-Benzenediol, 2-chloro-, diacetate
    • 2-chlorobenzene-1,4-diyl diacetate
    • chlorohydroquinone diacetate
    • DTXSID80886248
    • 1,4-Benzenediol, 2-chloro-, 1,4-diacetate
    • EINECS 261-060-3
    • SCHEMBL7161621
    • 57981-99-4
    • NS00053668
    • Inchi: 1S/C10H9ClO4/c1-6(12)14-8-3-4-10(9(11)5-8)15-7(2)13/h3-5H,1-2H3
    • InChI Key: BJNWFLGHFAIHAX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 228.01897
  • Monoisotopic Mass: 228.018936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.294
  • Boiling Point: 320.9°Cat760mmHg
  • Flash Point: 135.5°C
  • Refractive Index: 1.521
  • PSA: 52.6

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